(4-Benzyloxy-phenoxy)-acetic acid methyl ester

• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• IUPAC Name: methyl 2-(4-phenylmethoxyphenoxy)acetate
• InChI: InChI=1S/C16H16O4/c1-18-16(17)12-20-15-9-7-14(8-10-15)19-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
• InChI Key: ADGZLDOOBYGSJV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=C(C=C1)OCC2=CC=CC=C2

Description

(4-Benzyloxy-phenoxy)-acetic acid methyl ester is a useful research compound. Its molecular formula is C16H16O4 and its molecular weight is 272.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In analogy to the procedure described in Example 1b), the alkylation of 4-benzyloxy-phenol with methyl bromoacetate using cesium carbonate as the base yielded the (4-benzyloxy-phenoxy)-acetic acid methyl ester as white crystals; MS: m/e=272 (M)+.